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Compound of Interest

Compound Name: MSU-43085

Cat. No.: B12369254

Disclaimer: There is no publicly available, specific Safety Data Sheet (SDS) for MSU-43085.
The following guidelines are based on general best practices for handling potent, novel small
molecule inhibitors in a laboratory setting. A thorough risk assessment should be conducted by
qualified personnel before handling this compound.[1][2][3][4]

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals working with MSU-43085, a potent MmpL3 inhibitor of
Mycobacterium tuberculosis. Adherence to these protocols is crucial for ensuring personal
safety and minimizing environmental impact.

Personal Protective Equipment (PPE)

The minimum required PPE for handling MSU-43085 is outlined below. This should be
supplemented with additional protection based on a task-specific risk assessment.[5]
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PPE Category Specification

ANSI z87.1-compliant safety glasses are

mandatory at all times.[6] A face shield should
Eye and Face . .

be worn over safety glasses when there is a risk

of splashes or sprays.[5][6][7]

A flame-resistant lab coat is required.[6] Ensure
Body it is fully buttoned and covers all exposed skin

on the torso and arms.

Chemically resistant gloves (e.qg., nitrile) are
Hand required.[7][8] For handling higher
an
concentrations or for prolonged tasks, consider

double-gloving or using thicker gloves.[5]

Closed-toe shoes must be worn at all times in
the laboratory.[6][7][8]

Foot

A respirator may be necessary when working
with the solid compound or in poorly ventilated

Respiratory areas to prevent inhalation of aerosols.[7] The
type should be determined by a risk

assessment.

Operational Plan: Handling Procedures

A systematic approach is essential when working with potent chemical compounds.[1]
1. Preparation and Pre-Handling:

* Review all available literature on MSU-43085 and similar compounds to understand potential
hazards.

o Ensure that all necessary PPE is readily available and in good condition.[2]

 Verify that safety equipment, including eyewash stations, safety showers, and fire
extinguishers, is accessible and unobstructed.[9]
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. Handling the Compound:

All work with MSU-43085, especially when in solid or powder form, should be conducted in a
certified chemical fume hood to minimize inhalation exposure.[10][11]

Avoid the generation of dust and aerosols.

Use dedicated equipment (spatulas, glassware, etc.) for handling MSU-43085 to prevent

cross-contamination.

Keep containers of MSU-43085 tightly sealed when not in use.[11]

. Post-Handling:

Thoroughly decontaminate all work surfaces and equipment after use.
Remove gloves and lab coat before leaving the laboratory work area.[4]

Wash hands thoroughly with soap and water after handling the compound, even if gloves
were worn.[9][10]

Disposal Plan

Proper disposal of chemical waste is critical to protect human health and the environment.[12]

1

2

. Waste Segregation:

All solid waste contaminated with MSU-43085 (e.g., gloves, weigh boats, paper towels)
should be collected in a dedicated, clearly labeled hazardous waste container.

Liquid waste containing MSU-43085 should be collected in a separate, sealed, and labeled
hazardous waste container.

. Waste Disposal:

Disposal of MSU-43085 waste must comply with all local, state, and federal regulations for
hazardous chemical waste.[12][13]
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» Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the proper disposal of the hazardous waste.[13]

e Do not dispose of MSU-43085 down the sink or in the regular trash.[9][14]

Workflow for Safe Handling and Disposal of MSU-
43085
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Caption: Logical workflow for the safe handling and disposal of MSU-43085.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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